1-(1H-Imidazol-2-yl)-2-methylcyclopentan-1-amine

• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• IUPAC Name: 1-(1H-imidazol-2-yl)-2-methylcyclopentan-1-amine
• InChI: InChI=1S/C9H15N3/c1-7-3-2-4-9(7,10)8-11-5-6-12-8/h5-7H,2-4,10H2,1H3,(H,11,12)
• InChI Key: YDQHUTQJJLMPET-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1(C2=NC=CN2)N

Description

1-(1H-Imidazol-2-yl)-2-methylcyclopentan-1-amine is a bicyclic organic compound featuring a cyclopentane ring substituted with a methyl group at position 2 and a 1H-imidazol-2-yl group at position 1. This compound is of interest in medicinal chemistry and materials science due to its hybrid aromatic-aliphatic framework, which may optimize pharmacokinetic properties like solubility and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1H-Imidazol-2-yl)-2-methylcyclopentan-1-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-methylcyclopentanone with an imidazole derivative in the presence of a suitable catalyst. The reaction conditions often include refluxing in an organic solvent such as ethanol or methanol, with the addition of a base like sodium hydroxide to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve continuous flow synthesis techniques to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale production. Green chemistry approaches, such as solvent-free conditions or the use of environmentally benign solvents, are also being explored to make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

1-(1H-Imidazol-2-yl)-2-methylcyclopentan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding imidazole N-oxides.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the formation of reduced imidazole derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the imidazole ring can be substituted with various functional groups using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Imidazole N-oxides.

Reduction: Reduced imidazole derivatives.

Substitution: Substituted imidazole derivatives with various functional groups.

Scientific Research Applications

1-(1H-Imidazol-2-yl)-2-methylcyclopentan-1-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: Studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases, including infections and cancer.

Industry: Utilized in the development of new materials, such as polymers and catalysts, due to its unique chemical properties

Mechanism of Action

The mechanism of action of 1-(1H-Imidazol-2-yl)-2-methylcyclopentan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The imidazole ring can coordinate with metal ions or form hydrogen bonds with biological macromolecules, leading to inhibition or activation of enzymatic activities. The compound’s effects on cellular pathways and molecular targets are subjects of ongoing research .

Comparison with Similar Compounds

Key Observations:

Substituent Effects: The ethyl analog (C₉H₁₅N₃) exhibits minimal differences in molar mass compared to the methyl derivative but may display distinct steric interactions in biological systems .

Aromatic vs. Aliphatic Modifications :

• Bromobenzyl and fluorinated analogs (C₁₀H₁₀BrN₃, C₁₁H₁₂FN₃) introduce aromatic rings, enhancing π-π stacking interactions for target binding but increasing molecular weight and lipophilicity .

Biological Relevance: Imidazole-containing compounds like 1-(2-Bromobenzyl)-1H-imidazol-2-amine are often explored for antimicrobial activity due to their ability to disrupt microbial enzymes .

Coordination Chemistry

The electron-deficient imidazole moiety in 1-(1H-Imidazol-2-yl)-2-methylcyclopentan-1-amine enables its use in synthesizing metal complexes. For example, a structurally related imidazole-based Schiff base ligand formed a mononuclear copper(II) complex with a distorted square-pyramidal geometry, stabilized by noncovalent interactions . This suggests that the target compound could similarly act as a tridentate ligand in catalysis or materials science.

Medicinal Chemistry

Analogous compounds, such as 1-(2-Bromobenzyl)-1H-imidazol-2-amine, have demonstrated antimicrobial and antioxidant properties .